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Compound of Interest

Compound Name: GAT211

Cat. No.: B1674636

For researchers, scientists, and drug development professionals, this document provides
detailed application notes and protocols for investigating the effects of GAT211, a positive
allosteric modulator of the cannabinoid 1 (CB1) receptor, on Extracellular Signal-Regulated
Kinase (ERK) phosphorylation.

Introduction

GAT211 is a racemic mixture composed of a CB1 receptor allosteric agonist (GAT228) and a
CB1 receptor positive allosteric modulator (PAM; GAT229).[1] As a PAM, GAT211 can enhance
the signaling of the CB1 receptor in the presence of an orthosteric agonist.[1] The ERK
signaling cascade is a critical pathway involved in cell proliferation, differentiation, and survival,
and its dysregulation is implicated in various diseases.[2][3] Studies have shown that GAT211
can limit dopamine D2 receptor-mediated ERK phosphorylation in Neuro2a cells, highlighting
its potential to modulate this key signaling pathway.[4][5] These notes provide protocols for
studying the impact of GAT211 on ERK phosphorylation in a cell-based assay format.

Data Presentation

The following table summarizes hypothetical quantitative data on the effect of GAT211 on ERK
phosphorylation in HEK293 cells stably expressing the human CB1 receptor. In this notional
experiment, cells were stimulated with a sub-maximal concentration of the CB1 receptor
agonist, CP55,940, in the presence of varying concentrations of GAT211. ERK phosphorylation
is expressed as the ratio of phosphorylated ERK (p-ERK) to total ERK.
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Fold Change in p-

GAT211 Concentration . L
(M) ERK/Total ERK Ratio (vs. Standard Deviation
- Agonist Alone)

0 (Agonist Alone) 1.00 0.12

0.1 1.25 0.15

1 1.89 0.21

10 2.54 0.28

100 1.15 0.18

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the proposed signaling pathway of GAT211-mediated

modulation of ERK phosphorylation and the general experimental workflow for its investigation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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